Cas no 88939-04-2 (Pentanethioic acid, 4,4-dimethyl-3-oxo-, S-(1,1-dimethylethyl) ester)

• Product name: Pentanethioic acid, 4,4-dimethyl-3-oxo-, S-(1,1-dimethylethyl) ester
• CAS No: 88939-04-2
• MF: C₁₁H₂₀O₂S
• MW: 216.340302467346
• CID: 619226
• PubChem ID: 71320769

Pentanethioic acid, 4,4-dimethyl-3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Pentanethioic acid, 4,4-dimethyl-3-oxo-, S-(1,1-dimethylethyl) ester
• S-tert-butyl 4,4-dimethyl-3-oxopentanethioate
• 88939-04-2
• DTXSID50750649

• Inchi： InChI=1S/C11H20O2S/c1-10(2,3)8(12)7-9(13)14-11(4,5)6/h7H2,1-6H3
• InChI Key： USHOCWHELRGECU-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(=O)CC(=O)SC(C)(C)C

Computed Properties

• Exact Mass: 216.11840105g/mol
• Monoisotopic Mass: 216.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4Ų